Cas no 922937-49-3 (N'-(4-chlorophenyl)methyl-N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide)

• Product Name: N'-(4-chlorophenyl)methyl-N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide
• CAS No: 922937-49-3
• MF: C₂₃H₂₉ClN₄O₃
• MW: 444.954364538193
• CID: 5496905
• Update Time: 2025-05-30

N'-(4-chlorophenyl)methyl-N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-chlorophenyl)methyl]-N'-[2-[4-(dimethylamino)phenyl]-2-morpholin-4-ylethyl]oxamide
• N'-(4-chlorophenyl)methyl-N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide

• Inchi： 1S/C23H29ClN4O3/c1-27(2)20-9-5-18(6-10-20)21(28-11-13-31-14-12-28)16-26-23(30)22(29)25-15-17-3-7-19(24)8-4-17/h3-10,21H,11-16H2,1-2H3,(H,25,29)(H,26,30)
• InChI Key： ZGJKBAWPMMCVGQ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(Cl)C=C1)(=O)C(NCC(C1=CC=C(N(C)C)C=C1)N1CCOCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(4-chlorophenyl)methyl-N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide

Recent Advances in the Study of N'-(4-chlorophenyl)methyl-N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide (CAS: 922937-49-3)

The compound N'-(4-chlorophenyl)methyl-N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide (CAS: 922937-49-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the compound's role as a modulator of key signaling pathways, particularly those involving protein kinases. Its unique structural features, including the morpholine and dimethylamino phenyl groups, contribute to its ability to interact with specific biological targets. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding modes of this compound with its target proteins, providing valuable insights for further drug development.

In vitro and in vivo studies have demonstrated promising results regarding the compound's efficacy in various disease models. Notably, it has shown potent inhibitory effects on cancer cell proliferation by targeting specific oncogenic kinases. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been investigated to assess its potential as a drug candidate.

The synthesis of N'-(4-chlorophenyl)methyl-N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide has been optimized to improve yield and purity. Recent advancements in synthetic methodologies have enabled the production of derivatives with enhanced biological activity and reduced toxicity. These derivatives are currently being evaluated in preclinical studies to identify lead compounds for further development.

In conclusion, the ongoing research on CAS: 922937-49-3 underscores its potential as a versatile scaffold for the development of novel therapeutics. Future studies should focus on elucidating its full spectrum of biological activities and optimizing its pharmacological properties to facilitate clinical translation.